Cas no 1805567-90-1 (Ethyl 4-bromo-3-methoxypyridine-2-acetate)

• Product Name: Ethyl 4-bromo-3-methoxypyridine-2-acetate
• CAS No: 1805567-90-1
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 4901336
• Update Time: 2025-10-29

Ethyl 4-bromo-3-methoxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-3-methoxypyridine-2-acetate

• Inchi： 1S/C10H12BrNO3/c1-3-15-9(13)6-8-10(14-2)7(11)4-5-12-8/h4-5H,3,6H2,1-2H3
• InChI Key： MWTJUTJWTURYQS-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1OC)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 213
• XLogP3: 1.7
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-bromo-3-methoxypyridine-2-acetate

Research Briefing on Ethyl 4-bromo-3-methoxypyridine-2-acetate (CAS: 1805567-90-1) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 4-bromo-3-methoxypyridine-2-acetate (CAS: 1805567-90-1) is a pyridine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in drug synthesis. This compound, characterized by its bromo and methoxy functional groups, serves as a crucial building block in the development of various bioactive molecules, particularly in the synthesis of kinase inhibitors and other therapeutic agents targeting signal transduction pathways.

Recent studies have highlighted the importance of Ethyl 4-bromo-3-methoxypyridine-2-acetate in medicinal chemistry. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, which show promise in treating B-cell malignancies and autoimmune diseases. The bromo substituent at the 4-position allows for further functionalization through cross-coupling reactions, making it a valuable scaffold for structure-activity relationship (SAR) studies.

In synthetic methodology developments, researchers have reported improved protocols for the preparation of Ethyl 4-bromo-3-methoxypyridine-2-acetate. A 2024 study in Organic Process Research & Development described an optimized large-scale synthesis route with enhanced yield (85%) and purity (>99%), addressing previous challenges in the bromination step. This advancement is particularly relevant for pharmaceutical companies considering commercial-scale production of derivatives based on this core structure.

The compound's mechanism in biological systems has been further elucidated through recent structural biology research. Cryo-EM studies published in Nature Chemical Biology (2024) revealed that derivatives of Ethyl 4-bromo-3-methoxypyridine-2-acetate can induce conformational changes in target proteins, providing insights for the design of allosteric modulators. This finding opens new avenues for developing selective kinase inhibitors with reduced off-target effects.

From a drug development perspective, several pharmaceutical companies have included Ethyl 4-bromo-3-methoxypyridine-2-acetate derivatives in their preclinical pipelines. Patent analyses indicate growing interest in this chemical space, with at least three new patent applications filed in 2024 covering novel compounds derived from this scaffold for oncology and inflammatory indications.

Future research directions for Ethyl 4-bromo-3-methoxypyridine-2-acetate include exploration of its potential in targeted protein degradation (PROTACs) and covalent inhibitor design. Preliminary results presented at the 2024 ACS National Meeting suggest that the bromo group could be strategically utilized in these emerging therapeutic modalities, potentially expanding the compound's applications beyond traditional small molecule drug discovery.